Cas no 508195-77-5 (Benzoic acid, 4-methyl-, 3-hydroxypropyl ester)
508195-77-5 structure
Product Name:Benzoic acid, 4-methyl-, 3-hydroxypropyl ester
CAS No:508195-77-5
MF:C11H14O3
MW:194.227063655853
CID:1569566
PubChem ID:71366436
Update Time:2025-04-21
Benzoic acid, 4-methyl-, 3-hydroxypropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-methyl-, 3-hydroxypropyl ester
- 3-hydroxypropyl 4-methylbenzoate
- 508195-77-5
- DTXSID50789797
-
- Inchi: 1S/C11H14O3/c1-9-3-5-10(6-4-9)11(13)14-8-2-7-12/h3-6,12H,2,7-8H2,1H3
- InChI Key: BXEZJRUGVBCYPY-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C)=CC=1)=O)CCCO
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 4-methyl-, 3-hydroxypropyl ester Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
508195-77-5 (Benzoic acid, 4-methyl-, 3-hydroxypropyl ester) Related Products
- 120-51-4(Benzyl benzoate)
- 136-60-7(Butyl benzoate)
- 120-50-3(2-Methylpropyl Ester Benzoic Acid)
- 636-53-3(Diethyl isophthalate)
- 1962-75-0(1,4-dibutyl benzene-1,4-dicarboxylate)
- 3126-90-7(Dibutyl isophthalate)
- 120-33-2(Ethyl 3-methylbenzoate)
- 94-08-6(Ethyl p-toluate)
- 636-09-9(Diethyl terephthalate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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